
Solubility of Tin Bromide in Organic Solvents: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tin-bromine

Cat. No.: B14679306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tin(II) bromide

(SnBr₂) and tin(IV) bromide (SnBr₄) in various organic solvents. This document is intended to

be a valuable resource for researchers, scientists, and professionals in drug development and

materials science who are working with these compounds.

Introduction
Tin halides, particularly tin(II) and tin(IV) bromides, are versatile compounds utilized in a range

of applications, including as Lewis acid catalysts in organic synthesis, precursors for the

formation of perovskite materials in photovoltaic devices, and as reagents in pharmaceutical

manufacturing. A thorough understanding of their solubility in different organic solvents is

crucial for optimizing reaction conditions, developing purification methods, and formulating new

materials. This guide summarizes the available qualitative solubility data for SnBr₂ and SnBr₄

and provides a detailed experimental protocol for determining solubility.

Quantitative Solubility Data
Despite a comprehensive search of available literature, specific quantitative solubility data

(e.g., in grams per 100 grams of solvent at a given temperature) for tin(II) bromide and tin(IV)

bromide in organic solvents is limited in publicly accessible databases. The following tables

summarize the qualitative solubility information that has been compiled from various sources.
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Table 1: Qualitative Solubility of Tin(II) Bromide (SnBr₂) in Organic Solvents

Solvent Common Name Chemical Formula
Qualitative
Solubility

Ethanol Alcohol C₂H₅OH Soluble[1]

Diethyl Ether Ether (C₂H₅)₂O Soluble[1]

Acetone (CH₃)₂CO Soluble[1][2][3][4][5][6]

Pyridine C₅H₅N Soluble[1][2][3][4][5][6]

Dimethyl Sulfoxide DMSO (CH₃)₂SO Soluble[2][3][4][5][6]

Tetrahydrofuran THF C₄H₈O Soluble[1]

Note: "Soluble" indicates that the compound dissolves in the solvent, but the exact

concentration is not specified in the cited sources.

Table 2: Qualitative Solubility of Tin(IV) Bromide (SnBr₄) in Organic Solvents

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=4037
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=4037
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=4037
https://m.chemicalbook.com/ProductChemicalPropertiesCB1781218_EN.htm
https://en.wikipedia.org/wiki/Tin(II)_bromide
https://www.tradeindia.com/products/10031-24-0-tin-ii-bromide-c9769942.html
https://www.chembk.com/en/chem/SnBr2
https://www.chembk.com/en/chem/Tin%20bromide%20(SnBr2)
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=4037
https://m.chemicalbook.com/ProductChemicalPropertiesCB1781218_EN.htm
https://en.wikipedia.org/wiki/Tin(II)_bromide
https://www.tradeindia.com/products/10031-24-0-tin-ii-bromide-c9769942.html
https://www.chembk.com/en/chem/SnBr2
https://www.chembk.com/en/chem/Tin%20bromide%20(SnBr2)
https://m.chemicalbook.com/ProductChemicalPropertiesCB1781218_EN.htm
https://en.wikipedia.org/wiki/Tin(II)_bromide
https://www.tradeindia.com/products/10031-24-0-tin-ii-bromide-c9769942.html
https://www.chembk.com/en/chem/SnBr2
https://www.chembk.com/en/chem/Tin%20bromide%20(SnBr2)
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=4037
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14679306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Common Name Chemical Formula
Qualitative
Solubility

Acetone (CH₃)₂CO Soluble[7]

Benzene C₆H₆ Soluble[7]

Chloroform CHCl₃ Soluble

Carbon Tetrachloride CCl₄ Soluble

Ethyl Alcohol Ethanol C₂H₅OH Soluble[8][9]

Diethyl Ether Ether (C₂H₅)₂O Reaction[7]

Dimethyl Sulfoxide DMSO (CH₃)₂SO Soluble[7]

Ethylene Glycol C₂H₆O₂ Soluble[7]

Pyridine C₅H₅N Soluble[7]

Arsenic Tribromide AsBr₃ Very Soluble[7]

Bromine (liquid) Br₂ Soluble[7]

Phosphorus

Trichloride
PCl₃ Soluble[7]

Phosphorus(V) Oxide

Chloride
POCl₃ Very Soluble[7]

Note: "Soluble" indicates that the compound dissolves in the solvent, while "Very Soluble"

suggests a higher degree of solubility. "Reaction" indicates that the solute chemically reacts

with the solvent.[7]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of tin bromide in an

organic solvent. This protocol is based on the isothermal saturation method, a common

technique for measuring solubility.

3.1. Materials and Equipment
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Tin(II) bromide or Tin(IV) bromide (high purity)

Anhydrous organic solvent of choice

Analytical balance (±0.0001 g)

Temperature-controlled shaker or water bath

Thermostatic chamber or incubator

Volumetric flasks

Pipettes

Syringes with filters (e.g., 0.2 µm PTFE)

Vials with airtight caps

Inert gas (e.g., nitrogen or argon) for sensitive compounds

Analytical instrumentation for concentration measurement (e.g., ICP-MS, AAS, or UV-Vis

spectrophotometer)

3.2. Procedure

Preparation of Saturated Solution:

Add an excess amount of tin bromide to a known volume or mass of the organic solvent in

a vial. The presence of undissolved solid is crucial to ensure saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a temperature-controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient period to reach equilibrium. The time required for

equilibration should be determined experimentally (e.g., by taking measurements at
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different time points until the concentration of the supernatant remains constant). For

many systems, 24-48 hours is sufficient.

Sample Collection and Filtration:

Once equilibrium is reached, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-heated or pre-cooled syringe to the experimental temperature to avoid precipitation.

Immediately filter the solution through a syringe filter into a pre-weighed volumetric flask.

This step is critical to remove any undissolved solid particles.

Gravimetric Analysis:

Determine the mass of the collected filtrate.

Evaporate the solvent from the volumetric flask under controlled conditions (e.g., in a

vacuum oven at a suitable temperature) until a constant weight of the dried tin bromide

residue is achieved.

Calculate the solubility as the mass of the dissolved tin bromide per mass of the solvent.

Instrumental Analysis (Alternative Method):

Dilute the filtered supernatant to a known volume with the pure solvent.

Analyze the concentration of tin in the diluted solution using a suitable analytical technique

such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption

Spectroscopy (AAS).

Calculate the original concentration of the tin bromide in the saturated solution.

3.3. Data Presentation

The solubility is typically expressed in units of grams of solute per 100 grams of solvent ( g/100

g), molarity (mol/L), or mole fraction.
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Visualizations
4.1. Experimental Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in the experimental determination of

tin bromide solubility.
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Caption: Workflow for determining the solubility of tin bromide.
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4.2. Factors Influencing Solubility

The solubility of tin bromide in organic solvents is influenced by several key factors, as depicted

in the diagram below.
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Caption: Key factors affecting tin bromide solubility.

Conclusion
This guide provides a summary of the known solubility characteristics of tin(II) bromide and

tin(IV) bromide in a variety of organic solvents. While quantitative data remains scarce, the

qualitative information and the detailed experimental protocol offered herein serve as a

valuable starting point for researchers. The provided diagrams visually conceptualize the

experimental process and the fundamental factors governing solubility, aiding in the rational

selection of solvents and the design of experiments for applications in organic synthesis,

materials science, and pharmaceutical development. Further research is warranted to establish

a comprehensive quantitative database of tin bromide solubility in organic solvents across a

range of temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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